Cas no 1201632-76-9 (4-Phenethylquinazolin-2(1H)-one)

• Product Name: 4-Phenethylquinazolin-2(1H)-one
• CAS No: 1201632-76-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 3167423
• PubChem ID: 84819269
• Update Time: 2025-06-30

4-Phenethylquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1201632-76-9
• 4-Phenethylquinazolin-2(1H)-one
• 4-(2-phenylethyl)-1,2-dihydroquinazolin-2-one

• Inchi： 1S/C16H14N2O/c19-16-17-14-9-5-4-8-13(14)15(18-16)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18,19)
• InChI Key： IBRSHCFCFFXQHO-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C(CCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 250.110613074Da
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-Phenethylquinazolin-2(1H)-one

4-Phenethylquinazolin-2(1H)-one (CAS No. 1201632-76-9): A Comprehensive Overview

4-Phenethylquinazolin-2(1H)-one, also identified by its CAS registry number 1201632-76-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This quinazolinone derivative is characterized by its unique structure, which includes a quinazoline ring system substituted with a phenethyl group at the 4-position. The compound's structure not only imparts interesting electronic properties but also opens up avenues for its application in drug discovery and advanced materials.

Recent studies have highlighted the potential of 4-Phenethylquinazolin-2(1H)-one as a scaffold for developing bioactive molecules. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as cancer and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-Phenethylquinazolin-2(1H)-one derivatives exhibit potent anti-proliferative activity against several cancer cell lines, suggesting their potential as lead compounds for anticancer drug development.

The synthesis of 4-Phenethylquinazolin-2(1H)-one has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also enabled the exploration of its structural analogs. For example, a 2023 report in *Green Chemistry* detailed a sustainable approach to synthesizing 4-Phenethylquinazolin-2(1H)-one using biocatalysts, which significantly reduces environmental impact compared to traditional methods.

In addition to its pharmacological applications, 4-Phenethylquinazolin-2(1H)-one has shown promise in materials science. Its aromaticity and conjugated system make it an attractive candidate for applications in organic electronics. A 2023 study published in *Advanced Materials* explored the use of 4-Phenethylquinazolin-2(1H)-one as a building block for constructing novel π-conjugated polymers, which exhibit excellent charge transport properties suitable for organic photovoltaics.

The versatility of 4-Phenethylquinazolin-2(1H)-one is further underscored by its role as an intermediate in the synthesis of more complex molecules. For instance, researchers have utilized it as a precursor for constructing macrocyclic compounds with potential applications in drug delivery systems. A 2023 paper in *Angewandte Chemie* described the use of 4-Phenethylquinazolin-2(1H)-one in the synthesis of a macrocycle that exhibits selective binding affinity for metal ions, opening new possibilities in chelation therapy.

From a structural perspective, 4-Phenethylquinazolin-2(1H)-one exhibits intriguing photophysical properties due to its extended conjugation. Studies have shown that the compound displays strong fluorescence under UV light, making it a candidate for applications in sensing and imaging technologies. A 2023 investigation in *Chemical Communications* demonstrated that 4-Phenethylquinazolin-2(1H)-one can serve as a sensitive probe for detecting metal ions in aqueous solutions, offering a simple and cost-effective sensing mechanism.

The growing interest in 4-(phenylethyl) quinazoline derivatives stems from their diverse biological activities and structural versatility. As research continues to uncover new applications and mechanisms of action, CAS No. 1201632769 stands out as a pivotal compound with the potential to drive innovation across multiple disciplines.